Cas no 885278-66-0 (2-(3-Amino-phenyl)-thiazole-4-carboxylic Acid ethyl ester)

• Product Name: 2-(3-Amino-phenyl)-thiazole-4-carboxylic Acid ethyl ester
• CAS No: 885278-66-0
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• MDL: MFCD06738349
• CID: 711583
• PubChem ID: 53403562
• Update Time: 2025-10-24

2-(3-Amino-phenyl)-thiazole-4-carboxylic Acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylicacid, 2-(3-aminophenyl)-, ethyl ester
• 2-(3-AMINO-PHENYL)-THIAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• 2-(3-AMINOPHENYL)THIAZOLE-4-CARBOXYLIC ACID ETHYL ESTER,
• ethyl 2-(3-aminophenyl)-1,3-thiazole-4-carboxylate
• 2-(2,4,6-TRIMETHYL-BENZENESULFONYLAMINO)-BENZOIC ACID
• ETHYL 2-(3-AMINOPHENYL)THIAZOLE-4-CARBOXYLATE
• ETHYL2-(3-AMINOPHENYL)THIAZOLE-4-CARBOXYLATE
• DTXSID00695192
• AB26961
• FT-0756184
• 885278-66-0
• AKOS015059508
• MFCD06738349
• CS-0340219
• DB-077767
• SY359628
• 2-(3-Amino-phenyl)-thiazole-4-carboxylic Acid ethyl ester

• MDL： MFCD06738349
• Inchi： 1S/C12H12N2O2S/c1-2-16-12(15)10-7-17-11(14-10)8-4-3-5-9(13)6-8/h3-7H,2,13H2,1H3
• InChI Key： IAWASZVWQFHEHX-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 248.06200
• Monoisotopic Mass: 248.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• PSA: 93.45000
• LogP: 3.15020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(3-Amino-phenyl)-thiazole-4-carboxylic Acid ethyl ester

Comprehensive Overview of 2-(3-Amino-phenyl)-thiazole-4-carboxylic Acid ethyl ester (CAS No. 885278-66-0)

The compound 2-(3-Amino-phenyl)-thiazole-4-carboxylic Acid ethyl ester (CAS No. 885278-66-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique thiazole core and ester functionality, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and material science, given its structural similarity to other heterocyclic compounds known for their biological activity.

In recent years, the demand for custom synthesis and high-purity intermediates like 2-(3-Amino-phenyl)-thiazole-4-carboxylic Acid ethyl ester has surged, driven by advancements in precision medicine and green chemistry. This compound’s amino-phenyl and thiazole moieties make it a promising candidate for targeting specific enzyme inhibitors or receptor modulators, aligning with current trends in personalized therapeutics. Its ethyl ester group further enhances solubility, a critical factor in formulation development.

From a synthetic chemistry perspective, CAS No. 885278-66-0 is often explored for its role in multicomponent reactions (MCRs) and catalyzed transformations. The rise of AI-driven molecular design has also highlighted its utility in virtual screening libraries, where researchers seek novel scaffolds for anti-inflammatory or antimicrobial agents. Questions like *"How to optimize the yield of 2-(3-Amino-phenyl)-thiazole-4-carboxylic Acid ethyl ester?"* or *"What are its stability conditions?"* are frequently searched in academic and industrial forums.

Environmental and regulatory considerations are equally pivotal. The compound’s low toxicity profile (as per available data) and compatibility with sustainable solvents resonate with the global push toward eco-friendly synthesis. Laboratories prioritizing REACH compliance or green metrics often evaluate this ester derivative for its minimal waste generation during production. Such attributes make it a subject of interest in patent literature and industrial white papers.

In summary, 2-(3-Amino-phenyl)-thiazole-4-carboxylic Acid ethyl ester exemplifies the intersection of innovative chemistry and applied research. Its adaptability across life sciences and material engineering ensures its relevance in addressing contemporary challenges, from drug resistance to functional material design. As synthetic methodologies evolve, this compound is poised to remain a cornerstone in high-value chemical development.